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Compound of Interest

Compound Name: 4-Cyanophenylboronic acid

Cat. No.: B159421 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical

properties of 4-Cyanophenylboronic acid. The information presented is intended to support

research, development, and quality control activities involving this versatile chemical

intermediate. All quantitative data is summarized for clarity, and detailed experimental protocols

are provided for key characterization methods.

Core Physical and Chemical Properties
4-Cyanophenylboronic acid is a white to off-white crystalline solid. It is an important building

block in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions, due to the

presence of both a boronic acid moiety and a cyano group. A summary of its key physical

properties is presented below.
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Property Value Source(s)

Molecular Formula C₇H₆BNO₂ [1][2][3][4]

Molecular Weight 146.94 g/mol [1][2][3][4]

Melting Point >350 °C (literature) [1][3][4]

Boiling Point 355.9 ± 44.0 °C (Predicted) [1]

Density 1.25 ± 0.1 g/cm³ (Predicted) [1]

Appearance
White to off-white

powder/crystal
[1]

Solubility
Slightly soluble in Methanol

and DMSO.
[1]

Experimental Protocols
The following sections detail the experimental methodologies for determining the key physical

properties of 4-Cyanophenylboronic acid.

Melting Point Determination (Capillary Method)
The melting point of 4-Cyanophenylboronic acid is a crucial indicator of its purity. A sharp

melting range close to the literature value suggests high purity, while a broad melting range at a

lower temperature indicates the presence of impurities.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle (optional)

Procedure:
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Sample Preparation: A small amount of finely powdered 4-Cyanophenylboronic acid is

introduced into the open end of a capillary tube. The tube is then gently tapped on a hard

surface to pack the sample into the sealed end, aiming for a sample height of 2-3 mm.[5][6]

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.[7]

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the

temperature approaches the expected melting point.[6]

Observation: The sample is observed through the magnifying lens. The temperature at which

the first drop of liquid appears is recorded as the beginning of the melting range. The

temperature at which the last solid particle melts is recorded as the end of the melting range.

[6][7][8]

Reporting: The melting point is reported as a range of these two temperatures.[5]

Solubility Determination (Qualitative and Semi-
Quantitative)
Understanding the solubility of 4-Cyanophenylboronic acid in various solvents is essential for

its use in reactions, purification, and formulation.

Apparatus:

Test tubes

Vortex mixer or shaker

Graduated pipettes or burette

Analytical balance

Procedure for Qualitative Assessment:

A small, pre-weighed amount of 4-Cyanophenylboronic acid (e.g., 10 mg) is placed in a

test tube.
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A specific volume of the solvent to be tested (e.g., 1 mL) is added to the test tube.[9]

The mixture is vigorously agitated using a vortex mixer or by shaking for a set period (e.g., 1-

2 minutes).[9]

The mixture is visually inspected for the presence of undissolved solid. The compound is

classified as soluble, partially soluble, or insoluble in the tested solvent at that concentration.

[10]

Procedure for Semi-Quantitative Assessment:

A known mass of 4-Cyanophenylboronic acid is placed in a test tube.[11]

The solvent is added incrementally from a burette or pipette with constant agitation.[11]

The total volume of solvent required to completely dissolve the solid is recorded.[11]

The solubility can then be expressed, for example, in mg/mL.

Acid Dissociation Constant (pKa) Determination
(Potentiometric Titration)
The pKa of the boronic acid group influences its reactivity and its interaction with other

molecules. Potentiometric titration is a common method for its determination.[12][13]

Apparatus:

pH meter with a suitable electrode

Magnetic stirrer and stir bar

Burette

Beaker

Standardized solutions of a strong acid (e.g., 0.1 M HCl) and a strong base (e.g., 0.1 M

NaOH)
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Procedure:

A solution of 4-Cyanophenylboronic acid of known concentration is prepared in a suitable

solvent system (e.g., water or a water/co-solvent mixture).[13]

The solution is placed in a beaker with a magnetic stir bar, and the pH electrode is immersed

in the solution.

The initial pH of the solution is recorded.

The solution is titrated with a standardized strong base (e.g., 0.1 M NaOH), adding the titrant

in small, known increments.[13]

The pH is recorded after each addition of the titrant, allowing the reading to stabilize.

The titration is continued past the equivalence point.

A titration curve is generated by plotting the pH versus the volume of titrant added.

The pKa is determined from the titration curve, typically as the pH at the half-equivalence

point. For polyprotic acids, multiple inflection points may be observed.[13]

Crystal Structure Determination (Single-Crystal X-ray
Diffraction)
Single-crystal X-ray diffraction provides the definitive three-dimensional structure of the

molecule in the solid state, including bond lengths, bond angles, and intermolecular

interactions.[14][15]

Procedure:

Crystal Growth: High-quality single crystals of 4-Cyanophenylboronic acid are grown,

typically by slow evaporation of a saturated solution or by slow cooling of a hot, saturated

solution.[16]

Crystal Mounting: A suitable single crystal (typically < 0.5 mm in all dimensions) is selected

and mounted on a goniometer head.[15]
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Data Collection: The mounted crystal is placed in an X-ray diffractometer and exposed to a

monochromatic X-ray beam. The crystal is rotated, and the diffraction pattern is recorded on

a detector.[17]

Data Processing: The intensities and positions of the diffracted spots are measured and

processed to yield a set of structure factors.[14][18]

Structure Solution and Refinement: The phase problem is solved to generate an initial

electron density map. An atomic model is built into the electron density and refined against

the experimental data to yield the final crystal structure.[14]

Visualizations
Logical Workflow for Physical Characterization
The following diagram illustrates a logical workflow for the physical characterization of a

chemical compound like 4-Cyanophenylboronic acid.

Obtain Pure Sample

Visual Inspection
(Appearance, Color)

Melting Point Determination

Solubility Screening Spectroscopic Analysis
(NMR, IR, MS)

Data Compilation and Reporting

pKa Determination Crystal Structure Analysis
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Caption: Workflow for the physical characterization of 4-Cyanophenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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